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Introduction
DNA sequencing, the process of determining the precise order of nucleotides within a DNA

molecule, is a cornerstone of modern biology and medicine. A foundational technique in this

field is Sanger sequencing, also known as the chain-termination method.[1][2] This method

relies on the strategic use of modified nucleotides called dideoxynucleotides (ddNTPs) to

terminate DNA synthesis. 3'-Deoxycytidine, in its triphosphate form (ddCTP), is one of these

crucial chain-terminating molecules.[3] It specifically allows for the identification of cytosine (C)

bases within a DNA sequence. These application notes provide a detailed overview of the role

of 3'-Deoxycytidine in DNA sequencing, including the underlying principles, experimental

protocols, and quantitative data for practical application.

Principle of Dideoxy Chain Termination
The Sanger sequencing method is predicated on the enzymatic synthesis of a DNA strand that

is complementary to the template being sequenced.[4] The reaction mixture contains all the

necessary components for DNA replication: a DNA template, a primer, DNA polymerase, and

the four standard deoxynucleotide triphosphates (dNTPs: dATP, dGTP, dCTP, dTTP).[5] The

key to the method is the inclusion of a small amount of a specific 3'-Deoxy-nucleoside

triphosphate, in this case, 3'-Deoxycytidine triphosphate (ddCTP).
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Standard dNTPs possess a hydroxyl (-OH) group on the 3' carbon of the deoxyribose sugar.

This 3'-OH group is essential for forming a phosphodiester bond with the 5' phosphate group of

the next incoming nucleotide, allowing the DNA chain to elongate. In contrast, 3'-
Deoxycytidine (and other ddNTPs) lacks this 3'-OH group. When DNA polymerase

incorporates a ddCTP molecule opposite a guanine (G) in the template strand, the absence of

the 3'-OH group makes it impossible to form the next phosphodiester bond. This results in the

immediate and irreversible termination of DNA strand elongation.

By including ddCTP in the sequencing reaction, a nested set of DNA fragments is generated,

all starting from the same primer but terminating at different positions where a cytosine base is

located.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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